molecular formula C9H10O2 B8724689 2-Methyl-2,3-dihydro-1,4-benzodioxine CAS No. 88683-95-8

2-Methyl-2,3-dihydro-1,4-benzodioxine

Cat. No.: B8724689
CAS No.: 88683-95-8
M. Wt: 150.17 g/mol
InChI Key: MJCYUVOCINOVJH-UHFFFAOYSA-N
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Description

2-Methyl-2,3-dihydro-1,4-benzodioxine is a useful research compound. Its molecular formula is C9H10O2 and its molecular weight is 150.17 g/mol. The purity is usually 95%.
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Properties

CAS No.

88683-95-8

Molecular Formula

C9H10O2

Molecular Weight

150.17 g/mol

IUPAC Name

3-methyl-2,3-dihydro-1,4-benzodioxine

InChI

InChI=1S/C9H10O2/c1-7-6-10-8-4-2-3-5-9(8)11-7/h2-5,7H,6H2,1H3

InChI Key

MJCYUVOCINOVJH-UHFFFAOYSA-N

Canonical SMILES

CC1COC2=CC=CC=C2O1

Origin of Product

United States

Synthesis routes and methods

Procedure details

A stirred mixture of 6-fluoro-3-(4-piperidinyl)-1,2-benzisoxazole (3.0 g, 3.6 mmol), K2CO3 (2.45 g, 17.7 mmol), 2-methanesulfonyloxymethyl-1,4-benzodioxan (3.35 g, 13.7 mmole) in acetonitrile (100 ml) was heated at reflux for 12 hours. At the end of the reaction, the insolubles were filtered and rinsed with dichloromethane. The organic solution was concentrated. The crude oil was purified by flash chromatography on a silica gel column. The fractions containing the pure product were pooled and concentrated to a light yellow oil (3.94 g, 74%). Crystallization from ethanol and petroleum ether gave 2-[4-(6-fluoro-1,2-benzisoxazolyl)-3-yl)-1-piperidinyl]methyl-1,4-benzodioxan as off-white crystals, 2.22 g, m.p.=86°-87° C.
Quantity
3 g
Type
reactant
Reaction Step One
Name
Quantity
2.45 g
Type
reactant
Reaction Step One
Quantity
3.35 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One

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